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Compound of Interest

Compound Name: C22H24CIN5
Cat. No.: B12215020
Get Quote
\ J

Chemical Properties, Characterization, and
Biological Context
Executive Summary & ldentification

C22H24CINs is a synthetic small molecule belonging to the pyrrolo[2,3-d]pyrimidine class. It is
primarily characterized as a cysteine protease inhibitor, specifically targeting Cathepsin K, a
key enzyme in bone resorption. This guide outlines its physicochemical profile, analytical

characterization, and synthesis.

CRITICAL NOTE ON NOMENCLATURE: Researchers must distinguish this compound from
Domperidone (C22H24CINsO2). In some commercial databases, Domperidone is occasionally
mislabeled with the formula C22H24CINs due to the omission of the "Oz2" suffix. This guide
focuses strictly on the deoxygenated pyrrolopyrimidine entity (Exact Mass: 393.17 Da).
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Property Specification
6-(azepan-1-ylmethyl)-7-[2-(4-
IUPAC Name chlorophenyl)ethyl]-7H-pyrrolo[2,3-d]pyrimidine-

2-carbonitrile

CAS Registry Number 742067-01-2
Molecular Formula C22H24CINs

Molecular Weight 393.91 g/mol
Monoisotopic Mass 393.1720 Da

Core Scaffold

7H-pyrrolo[2,3-d]pyrimidine

Key Functional Groups

Nitrile (-CN), Tertiary Amine (Azepane), Aryl
Chloride

Physicochemical Profiling

Understanding the physicochemical properties is essential for formulation and assay

development. The molecule exhibits high lipophilicity due to the chlorophenethyl and azepane

moieties.
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Value -
Parameter . . Significance
(Predicted/Experimental)
High lipophilicity; suggests
LogP ~4.1-45 good membrane permeability
but poor aqueous solubility.
The tertiary amine is
) ] protonated at physiological pH,
pKa (Basic) ~8.5 (Azepane nitrogen)

aiding solubility in acidic

media.

pKa (Weak Base)

~2.5 (Pyrimidine ring)

The pyrimidine nitrogens are

weakly basic.

Low in water (< 0.1 mg/mL);

Requires organic co-solvents

Solubility Soluble in DMSO, MeOH, ) )
(DMSO) for biological assays.
DCM.
Favorable for oral
TPSA ~55 A2 bioavailability (Rule of 5
compliant).
H-Bond Donors 0 Increases permeability.
Interaction points for the
H-Bond Acceptors 5

enzyme active site.

Synthetic Route & Impurity Profiling

The synthesis of C22H24CINs typically involves the construction of the pyrrolopyrimidine core

followed by functionalization at the C-2, C-6, and N-7 positions.

Retrosynthetic Analysis (DOT Diagram)

Ethyl pyruvate
+ Aldehyde

C6-Functionalization

Cyclization Pyrrolof2; Base (NaH/Cs2CO3)
Inten

(4-Cl-phenethyl bromide)

Late-stage functionalization C2-Cyanation C22H24CINS
(Pd-catalyzed or nucleophilic) (Target Molecule)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/product/b12215020/docs?utm_src=pdf-body-img#technical-guide-c-h-cln-pyrrolopyrimidine-derivative
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12215020?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Figure 1: General synthetic workflow for 2-cyano-6-aminomethyl-pyrrolopyrimidines.

Key Impurities to Monitor

o Des-cyano impurity: Failure of the cyanation step (C-2 H instead of C-2 CN).
» N-Alkylation Regioisomers: Alkylation at N-1 instead of N-7 during the core substitution.

e Hydrolysis Product: Conversion of the nitrile (-CN) to amide (-CONHz) under acidic/basic
stress.

Analytical Characterization Protocols

To validate the identity and purity of C22H24CINs, a multi-modal approach is required.

A. High-Performance Liquid Chromatography (HPLC)
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 um, 4.6 x 100 mm).

Mobile Phase A: 0.1% Formic Acid in Water (buffers basic amine).

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic core) and 220 nm (amide/nitrile absorption).

Retention Time: Expected to elute late (high LogP) compared to polar impurities.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy
¢ Solvent: DMSO-ds or CDCls.

e 1H NMR Diagnostic Signals:
o 0 7.1-7.4 ppm (4H, m): Characteristic AA'BB' system of the p-chlorophenyl ring.
o 0 6.5-6.8 ppm (1H, s): H-5 proton of the pyrrole ring (if unsubstituted at C5).

o 0 3.6-3.8 ppm (2H, s): Benzylic methylene linking the azepane to the core.
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o 0 4.2-4.4 ppm (2H, t): N7-methylene protons (deshielded by aromatic ring).

o 6 1.5-1.8 ppm (8H, m): Azepane ring protons.

C. Mass Spectrometry (LC-MS)

« lonization: Electrospray lonization (ESI) in Positive Mode.
e Parent lon: [M+H]* = 394.2 m/z.

 |sotopic Pattern: Distinct 3:1 ratio for M and M+2 peaks due to the single Chlorine atom (3>Cl/
37Cl).

e Fragmentation: Loss of the azepane group or cleavage of the phenethyl chain.

D. Infrared Spectroscopy (FT-IR)

 Nitrile Stretch: A distinct, sharp band at 2220-2240 cm~* confirms the presence of the C=N
group.

e C-CI Stretch: Weak bands in the 600-800 cm~1 region.

Biological Mechanism of Action

This molecule is designed as a Cathepsin K inhibitor. Cathepsin K is a lysosomal cysteine
protease highly expressed in osteoclasts and is responsible for degrading Type | collagen in
bone.

Mechanism: Covalent/Reversible Inhibition

The nitrile group (C-2) acts as an electrophilic "warhead." It forms a reversible covalent bond
with the active site cysteine (Cys25) of the enzyme, forming a thioimidate adduct. This blocks
the enzyme's ability to hydrolyze collagen.
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Figure 2: Mechanism of Action for Cathepsin K Inhibition by Nitrile-based Inhibitors.

Stability and Handling

e Solid State: Stable at room temperature when stored under desiccant. Protect from light.
¢ Solution Stability:
o DMSO: Stable for months at -20°C.

o Agueous Media: The nitrile group is susceptible to hydrolysis to an amide or carboxylic
acid at extreme pH (< 2 or > 10).

o Safety: Treat as a potent bioactive compound. Use standard PPE (gloves, lab coat, eye
protection). Avoid inhalation of dust.
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e Altmann, E., et al. (2007). "2-Cyano-pyrimidines: A new class of potent and selective
Cathepsin K inhibitors." Journal of Medicinal Chemistry.

e PubChem Database. (2024). "Compound Summary: C22H24CIN5."[1] National Center for
Biotechnology Information.

o Palmer, J. T., et al. (2005). "Design and synthesis of dipeptidyl nitriles as potent, selective,
and orally bioavailable inhibitors of Cathepsin K." Journal of Medicinal Chemistry.

» Tradelndia/Chemical Suppliers. (Note on Domperidone Mislabeling). "Commercial listings for
C22H24CINS5 often reference Domperidone (C22H24CIN502) erroneously."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Landing Page Search Results [vitasmlab.biz]

e To cite this document: BenchChem. [Technical Guide: C22H24CINs (Pyrrolopyrimidine
Derivative)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12215020/docs#technical-guide-c-h-cln-
pyrrolopyrimidine-derivative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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